Cas no 2382654-39-7 ((1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol)

• Product Name: (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol
• CAS No: 2382654-39-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5329885
• Update Time: 2025-07-24

(1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol

• Inchi： 1S/C11H20O2/c12-10-6-3-7-11(10)13-8-9-4-1-2-5-9/h9-12H,1-8H2/t10-,11-/m1/s1
• InChI Key： FAXGLCGBCWMHAR-GHMZBOCLSA-N
• SMILES： O(CC1CCCC1)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Additional information on (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol

Compound Introduction: (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol (CAS No. 2382654-39-7)

Compound (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2382654-39-7, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cycloaliphatic alcohols, characterized by a cyclopentane ring substituted with a hydroxyl group at the 1-position and an ethereal oxygen linked to a cyclopentylmethyl group at the 2-position. The stereochemistry defined by the (1R,2R) configuration underscores its structural uniqueness and potential biological relevance.

The structural framework of this compound positions it as a valuable intermediate in synthetic chemistry, particularly in the development of complex molecular architectures. The cyclopentylmethyl ether moiety introduces both lipophilicity and steric bulk, which can be strategically employed to modulate pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the presence of two stereocenters at the 1 and 2 positions provides a scaffold for enantioselective synthesis, a critical consideration in medicinal chemistry where chirality often dictates biological activity.

In recent years, there has been growing interest in cycloaliphatic compounds due to their diverse pharmacological profiles. Studies have demonstrated that modifications within the cyclopentane ring system can lead to compounds with significant therapeutic potential across multiple disease areas. For instance, derivatives of cyclopentanols have been explored for their anti-inflammatory, analgesic, and neuroprotective properties. The specific configuration of (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol makes it an intriguing candidate for further investigation into these mechanisms.

The synthesis of this compound involves sophisticated organic transformations that highlight modern synthetic methodologies. The stereoselective introduction of the (1R,2R) configuration typically requires advanced catalytic systems or chiral auxiliaries to ensure high enantiomeric purity. Recent advances in asymmetric catalysis have enabled more efficient and scalable routes to such chiral compounds, reducing costs and improving yields. These developments are particularly relevant in industrial settings where large-scale production of enantiomerically pure intermediates is essential for drug development.

From a biochemical perspective, the hydroxyl and ether functionalities in (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol offer multiple points for interaction with biological targets. The hydroxyl group can participate in hydrogen bonding or form ester linkages with other biomolecules, while the ether moiety can influence membrane permeability and metabolic pathways. Such interactions are pivotal in designing molecules that exhibit high selectivity and efficacy. Computational modeling and molecular dynamics simulations have become indispensable tools in understanding these interactions at an atomic level.

Current research in this field is exploring novel derivatives of cyclopentanols as potential leads for drug discovery. By leveraging structure-activity relationship (SAR) studies, chemists can systematically modify key functional groups while maintaining or enhancing biological activity. The compound under discussion serves as a versatile platform for such explorations, offering opportunities to develop next-generation therapeutics with improved pharmacological profiles.

The industrial relevance of (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol extends beyond academic research into practical applications. Pharmaceutical companies are increasingly investing in libraries of chiral intermediates to accelerate drug discovery pipelines. This compound’s unique structural features make it a valuable asset in such libraries, providing chemists with a reliable building block for constructing more complex molecules. Additionally, its stability under various conditions enhances its utility in multi-step syntheses without degradation concerns.

The regulatory landscape for pharmaceutical intermediates necessitates rigorous quality control measures during production and handling. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and purity standards are met before these intermediates enter clinical trials or commercial markets. Analytical techniques such as chromatography, spectroscopy, and mass spectrometry play critical roles in verifying the identity and purity of compounds like (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol, ensuring compliance with regulatory requirements.

Future directions in the study of this compound may include exploring its role as a precursor for biologically active natural products or synthetic analogs with enhanced therapeutic effects. Collaborative efforts between synthetic chemists and biologists will be essential to uncover new applications and optimize existing ones. As our understanding of molecular interactions deepens, compounds like (1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol will continue to contribute significantly to advancements in chemical biology and drug development.